Cas no 72913-01-0 (3-Quinolinecarboxylicacid, 5,6,7,8-tetrahydro-4-hydroxy-5-oxo-)

3-Quinolinecarboxylicacid, 5,6,7,8-tetrahydro-4-hydroxy-5-oxo- structure
72913-01-0 structure
Product Name:3-Quinolinecarboxylicacid, 5,6,7,8-tetrahydro-4-hydroxy-5-oxo-
CAS No:72913-01-0
MF:C10H9NO4
MW:207.182762861252
CID:551131
PubChem ID:12882013
Update Time:2025-04-19

3-Quinolinecarboxylicacid, 5,6,7,8-tetrahydro-4-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylicacid, 5,6,7,8-tetrahydro-4-hydroxy-5-oxo-
    • 4,5-Dioxo-1,4,5,6,7,8-hexahydro- quinoline-3-carboxylic acid
    • 4,5-dioxo-1,6,7,8-tetrahydroquinoline-3-carboxylic acid
    • 4,5-Dioxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylicacid
    • SCHEMBL3429404
    • DTXSID30512222
    • 4,5-Dioxo-1,4,5,6,7,8-hexahydro-quinoline-3-carboxylicacid
    • 72913-01-0
    • VBGYETXWCYRYAB-UHFFFAOYSA-N
    • 4-Hydroxy-5,6,7,8-tetrahydro-5-oxo-3-quinolinecarboxylic Acid
    • 4,5-Dioxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid
    • SCHEMBL11309257
    • Inchi: 1S/C10H9NO4/c12-7-3-1-2-6-8(7)9(13)5(4-11-6)10(14)15/h4H,1-3H2,(H,11,13)(H,14,15)
    • InChI Key: VBGYETXWCYRYAB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(C(=O)O)=CNC=2CCC1)=O

Computed Properties

  • Exact Mass: 207.05317
  • Monoisotopic Mass: 207.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83.5Ų

Experimental Properties

  • PSA: 87.49
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